Cas no 6280-29-1 (1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine)

• Product Name: 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 6280-29-1
• MF: C₄H₉N₅
• MW: 127.147759199142
• MDL: MFCD19203601
• CID: 957973
• PubChem ID: 223443
• Update Time: 2025-05-21

1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-tetrazol-5-amine
• 1-propan-2-yltetrazol-5-amine
• 1-isopropyl-1H-tetrazol-5-ylamine
• 1-isopropyl-5,5-dimethyl-2,3-piperazinedione
• 1-Isopropyl-5,5-dimethyl-piperazin-2,3-dion
• 1-isopropyl-5,5-dimethyl-piperazine-2,3-dione
• 1-isopropyl-5-aminotetrazole
• 2,3-Piperazinedione,1-isopropyl-5,5-dimethyl- (6CI)
• 2,3-Piperazinedione,5,5-dimethyl-1-(1-methylethyl)-
• 5,5-DIMETHYL-1-(ISOPROPYL)PIPERAZINE-2,3-DIONE
• 5,5-Dimethyl-1-isopropyl-2,3-diketopiperazin
• ACMC-20m567
• AG-D-10609
• CTK4A0744
• 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine
• EN300-2995734
• SCHEMBL10244856
• DTXSID90867720
• NSC11108
• NSC-11108
• AKOS006341351
• (1-isopropyltetrazolyl)-amine
• 6280-29-1

• MDL： MFCD19203601
• Inchi： 1S/C4H9N5/c1-3(2)9-4(5)6-7-8-9/h3H,1-2H3,(H2,5,6,8)
• InChI Key： SYZTYGNWUNKTRN-UHFFFAOYSA-N
• SMILES： N1(C(N)=NN=N1)C(C)C

Computed Properties

• Exact Mass: 127.08597
• Monoisotopic Mass: 127.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62
• LogP: 0.41740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine

Comprehensive Overview of 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine (CAS No. 6280-29-1): Properties, Applications, and Industry Insights

1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine, identified by its CAS number 6280-29-1, is a specialized organic compound belonging to the tetrazole family. This heterocyclic compound features a five-membered ring containing four nitrogen atoms and one carbon atom, with an isopropyl group and an amine functional group attached. Its unique molecular structure makes it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The compound’s chemical stability and versatile reactivity have spurred investigations into its potential as a building block for more complex molecules.

In recent years, the demand for nitrogen-rich compounds like 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine has grown significantly, driven by their utility in drug discovery and green chemistry. Researchers are particularly interested in its role as a bioisostere for carboxylic acids, a property that enhances the metabolic stability of pharmaceutical candidates. Online searches for "tetrazole derivatives in medicine" or "CAS 6280-29-1 applications" reflect this trend, with many queries focusing on its synthetic pathways and industrial scalability.

The compound’s physicochemical properties—such as its melting point, solubility, and molecular weight—are critical for formulation scientists. For instance, its moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for laboratory-scale reactions. Meanwhile, its thermal stability has prompted studies into its use in high-energy materials, though strictly within non-hazardous research frameworks. Popular search terms like "safe handling of tetrazole amines" highlight user concerns about practical usage.

From an industrial perspective, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine is often discussed alongside sustainable synthesis methods. With the rise of green chemistry initiatives, manufacturers are exploring catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact. Questions like "how to optimize tetrazole amine yields" or "eco-friendly production of CAS 6280-29-1" dominate technical forums, underscoring the need for innovative approaches.

In the pharmaceutical sector, this compound’s bioisosteric properties are leveraged to design new drug candidates with improved pharmacokinetics. Its ability to mimic carboxyl groups while resisting enzymatic degradation makes it valuable in antihypertensive and antiviral agent development. Recent publications linking tetrazole scaffolds to COVID-19 protease inhibitors have further amplified interest, as seen in search trends for "tetrazole-based therapeutics."

Looking ahead, advancements in computational chemistry and AI-driven molecular design are expected to unlock new applications for 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-amine. Predictive modeling tools can accelerate the discovery of its derivatives, addressing challenges like selective functionalization. As the scientific community prioritizes efficient synthesis and safety, this compound will likely remain a focal point for interdisciplinary research.